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Compound of Interest

Compound Name: 1-Hydroxy-2-pentanone

Cat. No.: B1216695 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Hydroxy-2-pentanone. It is intended for researchers, scientists,

and drug development professionals to ensure laboratory safety and minimize risks associated

with this chemical.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment are the first line of defense against

exposure to 1-Hydroxy-2-pentanone, which is classified as a flammable liquid and can cause

skin and serious eye irritation.[1]

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment
Specifications and
Remarks

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield is recommended

when there is a significant

splash hazard.

Hand Protection Chemical-resistant gloves.

Butyl rubber or Viton® gloves

are recommended for

prolonged contact. Nitrile

gloves may provide splash

protection but are not suitable

for immersion. Always inspect

gloves for damage before use.

Skin and Body Protection

Flame-retardant and

chemically impervious lab coat

or apron.

Wear appropriate protective

clothing to prevent skin

exposure. Closed-toe shoes

are mandatory.

Respiratory Protection Organic vapor respirator.

Use a NIOSH-certified (or

equivalent) respirator if

working outside of a fume

hood or if ventilation is

inadequate.

Operational Plan: Handling and Storage
Handling:

Conduct all work with 1-Hydroxy-2-pentanone inside a certified chemical fume hood.

Ground and bond containers and receiving equipment to prevent static discharge.

Use non-sparking tools for all operations.

Dispense the chemical slowly and carefully to avoid splashing.
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Keep containers tightly closed when not in use.

Avoid heating near open flames, sparks, or other ignition sources. Use a controlled heating

mantle or water bath.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

acids.[3]

First Aid Measures
Immediate action is crucial in case of exposure.

Table 2: First Aid Procedures
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Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing has

stopped, perform artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush the skin with plenty of soap

and water.[4] Remove contaminated clothing

and wash it before reuse. If irritation persists,

get medical attention.[4]

Eye Contact

Immediately rinse cautiously with water for

several minutes.[2][5] Remove contact lenses, if

present and easy to do. Continue rinsing.[2][5]

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Response Protocol
In the event of a spill, follow these steps to ensure safety and proper cleanup.

Caption: Workflow for handling a 1-Hydroxy-2-pentanone spill.

Experimental Protocol for Spill Cleanup:

Evacuate and Alert: Immediately evacuate non-essential personnel from the spill area and

alert others in the vicinity.

Assess the Spill: From a safe distance, identify the spilled material and the extent of the spill.

Don Appropriate PPE: Before approaching the spill, put on the recommended personal

protective equipment as detailed in Table 1.

Contain the Spill: Use an inert absorbent material, such as dry sand or earth, to dike the spill

and prevent it from spreading.
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Absorb the Spill: Carefully apply the absorbent material over the spill, working from the

outside in.

Collect the Waste: Once the liquid is absorbed, use non-sparking tools to collect the material

and place it into a designated, sealable container for hazardous waste.

Decontaminate the Area: Clean the spill area with soap and water. Collect the cleaning

materials and also place them in the hazardous waste container.

Dispose of Waste: Seal the waste container, label it clearly as hazardous waste containing 1-
Hydroxy-2-pentanone, and follow institutional and local regulations for disposal.

Disposal Plan
Dispose of 1-Hydroxy-2-pentanone and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[2][5] Do not dispose of it down

the drain or into the environment.[5] Uncleaned empty containers should be treated as

hazardous waste.

Physical and Chemical Properties
Understanding the properties of 1-Hydroxy-2-pentanone is crucial for safe handling.

Table 3: Physical and Chemical Properties of 1-Hydroxy-2-pentanone
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Property Value

CAS Number 64502-89-2[1][6][7]

Molecular Formula C5H10O2[1][6][7]

Molecular Weight 102.13 g/mol [1][6][7]

Physical State Solid[1]

Boiling Point Data not available

Flash Point Data not available

Vapor Pressure Data not available

Solubility Data not available

GHS Hazard Statements

Flammable liquid and vapor, Harmful if

swallowed, Causes skin irritation, Causes

serious eye irritation, May cause respiratory

irritation.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 1-Hydroxy-
2-pentanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216695#personal-protective-equipment-for-
handling-1-hydroxy-2-pentanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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